Cas no 1214332-65-6 (Ethyl 4-(trifluoromethyl)nicotinate)

• Product Name: Ethyl 4-(trifluoromethyl)nicotinate
• CAS No: 1214332-65-6
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 1027717
• PubChem ID: 46311443
• Update Time: 2025-10-30

Ethyl 4-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(trifluoromethyl)nicotinate
• 4-(trifluoromethyl)-3-Pyridinecarboxylic acid ethyl ester
• Ethyl 4-(trifluoromethyl)nicotite
• ethyl 4-(trifluoromethyl)pyridine-3-carboxylate
• ACT06700
• AK-82283
• ANW-60702
• CTK8B8562
• MolPort-008-146-519
• PubChem23567
• QC-10968
• BS-49409
• ethyl 4-(trifluoromethyl)-3-pyridinecarboxylate
• 3-Pyridinecarboxylic acid, 4-(trifluoromethyl)-, ethyl ester
• AMY3220
• CS-0187410
• DTXSID10673284
• DB-061902
• XVZBDRPKHUIVGB-UHFFFAOYSA-N
• AKOS015909797
• 4-Trifluoromethylnicotinic acid ethyl ester
• 1214332-65-6
• E77930

• MDL： MFCD11977214
• Inchi： 1S/C9H8F3NO2/c1-2-15-8(14)6-5-13-4-3-7(6)9(10,11)12/h3-5H,2H2,1H3
• InChI Key： XVZBDRPKHUIVGB-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.284
• Boiling Point: 258 ºC
• Flash Point: 110 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 4-(trifluoromethyl)nicotinate

Comprehensive Overview of Ethyl 4-(trifluoromethyl)nicotinate (CAS No. 1214332-65-6)

Ethyl 4-(trifluoromethyl)nicotinate (CAS No. 1214332-65-6) is a fluorinated nicotinic acid derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and ethyl ester moiety, has garnered significant attention due to its unique physicochemical properties and versatile applications. Researchers often search for "synthesis of Ethyl 4-(trifluoromethyl)nicotinate" or "CAS 1214332-65-6 suppliers," reflecting its demand in organic synthesis and drug discovery.

The trifluoromethyl group in Ethyl 4-(trifluoromethyl)nicotinate enhances metabolic stability and lipophilicity, making it a valuable building block for bioactive molecules. Recent trends highlight its role in developing kinase inhibitors and antiviral agents, aligning with global interest in "fluorinated compounds in drug design." Its CAS registry number (1214332-65-6) is frequently queried in chemical databases, underscoring its relevance in high-throughput screening and medicinal chemistry.

From a synthetic perspective, Ethyl 4-(trifluoromethyl)nicotinate is often prepared via palladium-catalyzed cross-coupling or esterification of 4-(trifluoromethyl)nicotinic acid. Queries like "Ethyl 4-(trifluoromethyl)nicotinate NMR data" or "1214332-65-6 solubility" indicate users' focus on analytical characterization and formulation optimization. The compound’s stability under physiological conditions also makes it a candidate for "prodrug development"—a trending topic in precision medicine.

Environmental and regulatory considerations are increasingly prominent in searches for "green chemistry alternatives for fluorinated esters." While Ethyl 4-(trifluoromethyl)nicotinate is not classified as hazardous, its sustainable production methods are under scrutiny. Innovations such as flow chemistry and biocatalysis are being explored to reduce waste, addressing queries like "eco-friendly synthesis of CAS 1214332-65-6."

In agrochemical applications, this compound’s derivatives are investigated for pest control, resonating with searches for "novel trifluoromethyl pesticides." Its structural motif appears in patents targeting resistant insect species, reflecting broader concerns about food security. Analytical techniques like LC-MS and HPLC (frequently associated with "1214332-65-6 purity analysis") ensure quality control in these formulations.

Market-wise, the demand for Ethyl 4-(trifluoromethyl)nicotinate correlates with the expansion of the fluorine chemistry sector, projected to grow at 6% CAGR. Users often seek "CAS 1214332-65-6 price trends" or "bulk suppliers of trifluoromethyl nicotinates," highlighting its commercial significance. Storage recommendations (e.g., "1214332-65-6 stability under nitrogen") are also common queries among industrial purchasers.

Future research may explore its enantioselective transformations, responding to interest in "chiral trifluoromethyl building blocks." Collaborative studies between academia and industry could further elucidate its potential in materials science, particularly for "fluorinated liquid crystals"—a niche yet growing field. This aligns with the compound’s adaptability to multidisciplinary applications.

In summary, Ethyl 4-(trifluoromethyl)nicotinate (CAS No. 1214332-65-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its prominence in peer-reviewed literature and patent filings validates its status as a cornerstone in organofluorine chemistry, while user search patterns reflect evolving industrial and scientific priorities.